A new dual functional H2S donor for fluorescence imaging and anti-inflammatory application†
Chemical Communications Pub Date: 2023-10-24 DOI: 10.1039/D3CC03881E
Abstract
This study explored FL-H2S, a novel fluorescein-based H2S donor, as an anti-inflammatory agent. The results demonstrated the efficient release of H2S by FL-H2S, along with its biocompatibility, real-time intracellular H2S release and imaging capability. In vivo experiments using a rat model confirmed the anti-inflammatory effects of FL-H2S, evidenced by reduced foot swelling. We also successfully elucidated the anti-inflammatory mechanism through ELISA and WB analysis.
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